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Compound of Interest

Compound Name:
[2-(3,4-Dichlorophenoxy)propyl]

(methyl)amine

CAS No.: 1249946-63-1

Cat. No.: B1454108

Get Quote

Executive Summary
Dichlorophenoxy propyl amine (DPPA) derivatives represent a privileged chemical scaffold in

medicinal chemistry, characterized by a lipophilic dichlorophenyl ether tail connected via a

flexible propyl linker to a nitrogenous head group.

In drug development, this scaffold is a "master key" for two distinct biological systems

depending on the nitrogen substitution:

CNS Modulation: When substituted with an N-propargyl group (e.g., Clorgyline), the scaffold

acts as a potent, irreversible, suicide inhibitor of Monoamine Oxidase A (MAO-A), elevating

synaptic serotonin and norepinephrine levels.

Antimicrobial Action: Specific 3,4-dichloro analogs act as inhibitors of MreB (bacterial actin

homolog), causing cell shape defects and lysis in Gram-negative bacteria.

This guide dissects the molecular kinetics, binding pocket interactions, and validation workflows

for these mechanisms.
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Chemical Scaffold & SAR Analysis
The versatility of the DPPA scaffold relies on three distinct pharmacophoric regions.

Region Chemical Feature Biological Function

Tail 2,4-Dichlorophenoxy

Lipophilic Anchor: The chlorine

atoms provide steric bulk and

lipophilicity (

-

stacking) to occupy the

hydrophobic pocket of MAO-A

or the hydrophobic cleft of

MreB.

Linker
Propyl Chain (

)

Distance Ruler: A 3-carbon

chain is critical. It positions the

amine nitrogen at the precise

distance (~5-6 Å) from the

aromatic ring to mimic the

transition state of biogenic

amines

(serotonin/norepinephrine).

Head Amine Substituents

The Functional Switch:• N-

Methyl, N-Propargyl:

Irreversible MAO-A inhibition

(Suicide substrate).•

Primary/Secondary Alkyl:

Reversible transporter

inhibition (SERT/NET) or

bacterial MreB binding.

Mechanism of Action 1: Irreversible MAO-A
Inhibition
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Representative Compound: Clorgyline (N-Methyl-N-propargyl-3-(2,4-

dichlorophenoxy)propylamine)

The "Suicide Substrate" Mechanism
DPPA derivatives containing an N-propargyl moiety function as mechanism-based inactivators.

They are initially processed as substrates by MAO-A, leading to the generation of a reactive

intermediate that covalently modifies the enzyme.

Recognition: The 2,4-dichlorophenoxy tail binds to the hydrophobic entrance cavity of MAO-

A. The N-propargyl amine aligns with the flavin adenine dinucleotide (FAD) cofactor.

Oxidation (Single Electron Transfer): MAO-A initiates the catalytic cycle, abstracting an

electron from the amine nitrogen, followed by proton abstraction from the

-carbon of the propargyl group.

Reactive Intermediate: This generates a highly reactive iminium cation or allene species

within the active site.

Covalent Capture: The N(5) atom of the reduced FAD cofactor nucleophilically attacks the

electrophilic intermediate.

Irreversible Adduct: A stable covalent bond forms (typically a flavocyanine adduct),

permanently disabling the enzyme's ability to oxidize further substrates

(serotonin/norepinephrine).

Pathway Visualization (MAO-A Inactivation)
The following diagram illustrates the kinetic pathway from binding to irreversible inactivation.
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Caption: Kinetic mechanism of suicide inhibition by propargyl-containing DPPA derivatives. The

pathway bifurcates at the intermediate stage, leading to irreversible enzyme inactivation.

Mechanism of Action 2: Bacterial MreB Inhibition
Representative Class: 3-(3,4-dichlorophenoxy)propylamine analogs (Note: often 3,4-dichloro

isomer).[1]

Cytoskeletal Collapse
Unlike the enzymatic inhibition of MAO, this mechanism involves non-covalent disruption of

protein polymerization.

Target: MreB (bacterial actin homolog), essential for maintaining cell shape in rod-shaped

bacteria.

Binding Mode: The dichlorophenoxy tail inserts into the hydrophobic cleft between MreB

subdomains (likely IA and IIA), preventing the ATP-dependent polymerization of MreB

monomers into filaments.

Consequence: Loss of MreB filaments leads to spherical cell shape conversion and eventual

lysis due to compromised cell wall integrity.

Experimental Protocols for Validation
Protocol A: Amplex Red MAO-A Inhibition Assay
Purpose: To determine the IC50 and verify the irreversible nature of the inhibition.

Reagents:

Recombinant Human MAO-A (5 mg/mL).

Substrate: Tyramine or p-Tyramine.

Detection: Amplex Red reagent + Horseradish Peroxidase (HRP).

Buffer: 100 mM Potassium Phosphate, pH 7.4.
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Workflow:

Pre-Incubation: Incubate MAO-A enzyme with varying concentrations of the DPPA derivative

(0.1 nM – 10 µM) for 30 minutes at 37°C. Note: Pre-incubation is critical for covalent

inhibitors to observe time-dependent inhibition.

Reaction Initiation: Add Tyramine (200 µM), Amplex Red (200 µM), and HRP (1 U/mL).

Kinetics: Measure fluorescence (Ex/Em: 530/590 nm) continuously for 20 minutes.

Validation of Irreversibility: Perform a "dilution recovery" test. Incubate enzyme + inhibitor at

10x IC50, then dilute 100-fold. If activity does not recover, inhibition is irreversible.

Protocol B: Bacterial Cell Shape Screening (MreB)
Purpose: To confirm phenotypic effects consistent with MreB inhibition.

Workflow:

Culture: Grow E. coli or B. subtilis to early exponential phase (OD600 ~ 0.2).

Treatment: Add DPPA derivative (MIC concentration).

Microscopy: At t=30, 60, and 120 min, fix cells and image using Phase Contrast microscopy.

Scoring: Quantify the transition from "Rod" to "Sphere" (lemon-shaped) morphology.

Control: Compare against A22 (known MreB inhibitor) as a positive control.

Quantitative Data Summary
The following table contrasts the activity profiles of key DPPA derivatives.
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Compound
Class

Substituent
s (Ring)

Amine
Group

Primary
Target

IC50 / Ki
Mechanism
Type

Clorgyline 2,4-Dichloro
N-Methyl, N-

Propargyl
MAO-A 4.0 nM (Ki)

Irreversible /

Covalent

Deprenyl

Analog
Unsubstituted

N-Methyl, N-

Propargyl
MAO-B ~15 nM Irreversible

MreB

Inhibitor
3,4-Dichloro

Primary

Amine
MreB ~10 µM (MIC)

Reversible

Binding

Fluoxetine

Analog

4-CF3 (Not

Dichloro)
N-Methyl SERT 12 nM (Ki)

Competitive

Reversible

Experimental Workflow Diagram
This flowchart guides the researcher through the screening process to classify a new DPPA

derivative.
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Caption: Decision tree for pharmacological characterization of novel dichlorophenoxy propyl

amine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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